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Compound of Interest

Compound Name:
2-amino-N-(3-

hydroxypropyl)benzamide

Cat. No.: B1276102 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-amino-N-(3-hydroxypropyl)benzamide is a chemical compound belonging to the

benzamide class. Benzamides are a versatile scaffold in medicinal chemistry, with derivatives

exhibiting a wide range of biological activities. This technical guide provides a comprehensive

overview of 2-amino-N-(3-hydroxypropyl)benzamide, including its chemical properties, a

detailed synthesis protocol, and a discussion of the potential biological activities based on

related compounds. Due to a lack of extensive research on this specific molecule, this guide

also incorporates data from analogous structures to provide a predictive context for its potential

applications in drug discovery and development.

Chemical and Physical Properties
A summary of the key physicochemical properties of 2-amino-N-(3-
hydroxypropyl)benzamide is presented in the table below. This data is essential for its

handling, formulation, and analytical characterization.
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Property Value Source

CAS Number 30739-27-6 [1][2]

Molecular Formula C₁₀H₁₄N₂O₂ PubChem

Molecular Weight 194.23 g/mol PubChem

Appearance
White to off-white solid

(predicted)
---

Melting Point Not available ---

Boiling Point Not available ---

Solubility

Soluble in organic solvents like

DMSO and methanol

(predicted)

---

LogP 1.3 (predicted) ---

Synthesis Protocol
The synthesis of 2-amino-N-(3-hydroxypropyl)benzamide can be achieved through the

reaction of isatoic anhydride with 3-amino-1-propanol. This method is a common and effective

way to produce various N-substituted 2-aminobenzamides.

Experimental Protocol: Synthesis from Isatoic
Anhydride
This protocol is adapted from established methods for the synthesis of 2-aminobenzamide

derivatives.

Materials:

Isatoic anhydride

3-Amino-1-propanol

Dimethylformamide (DMF)
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Standard laboratory glassware and heating apparatus

Thin-layer chromatography (TLC) supplies for reaction monitoring

Procedure:

In a round-bottom flask, dissolve isatoic anhydride (1.0 equivalent) in a minimal amount of

DMF.

To this solution, add 3-amino-1-propanol (1.0 to 1.2 equivalents) dropwise at room

temperature with stirring.

After the addition is complete, heat the reaction mixture to 80-100 °C.

Monitor the progress of the reaction by TLC. The reaction is typically complete within 2-4

hours.

Upon completion, cool the reaction mixture to room temperature.

Pour the mixture into ice-cold water to precipitate the product.

Collect the solid product by vacuum filtration and wash with cold water.

The crude product can be purified by recrystallization from a suitable solvent system, such

as ethanol/water.

Reaction Workflow

Isatoic Anhydride +
3-Amino-1-propanol

Reaction in DMF
(80-100 °C, 2-4h) Precipitation in Water Filtration & Recrystallization 2-amino-N-(3-hydroxypropyl)benzamide

Click to download full resolution via product page

Caption: Synthetic workflow for 2-amino-N-(3-hydroxypropyl)benzamide.

Potential Biological Activities and Signaling
Pathways
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While specific biological data for 2-amino-N-(3-hydroxypropyl)benzamide is not readily

available in the scientific literature, the broader class of 2-aminobenzamide derivatives has

been investigated for various therapeutic applications. This section explores potential activities

based on these related compounds.

Antimicrobial Activity
Several studies have reported the synthesis and evaluation of 2-aminobenzamide derivatives

as potential antimicrobial agents. These compounds have shown activity against a range of

bacterial and fungal strains. The proposed mechanism often involves the inhibition of essential

microbial enzymes or disruption of cell membrane integrity.

Histone Deacetylase (HDAC) Inhibition
A significant area of research for 2-aminobenzamide derivatives is their potential as histone

deacetylase (HDAC) inhibitors. HDACs are a class of enzymes that play a crucial role in the

epigenetic regulation of gene expression. Dysregulation of HDAC activity is implicated in the

pathogenesis of cancer and other diseases. Certain 2-aminobenzamide analogues have

demonstrated potent and selective HDAC inhibitory activity, suggesting that 2-amino-N-(3-
hydroxypropyl)benzamide could be a candidate for investigation in this area.

Potential Signaling Pathway Involvement
Based on the activity of related HDAC inhibitors, 2-amino-N-(3-hydroxypropyl)benzamide, if

it possesses similar properties, could modulate signaling pathways involved in cell cycle

regulation and apoptosis.
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Caption: Hypothesized HDAC inhibition pathway.

Conclusion
2-amino-N-(3-hydroxypropyl)benzamide, with the CAS number 30739-27-6, is a readily

synthesizable compound with potential for further investigation in drug discovery. While direct

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1276102?utm_src=pdf-body-img
https://www.benchchem.com/product/b1276102?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276102?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


biological data is currently limited, the well-established activities of related 2-aminobenzamide

derivatives, particularly as antimicrobial agents and HDAC inhibitors, provide a strong rationale

for its screening and evaluation in these therapeutic areas. The experimental protocols and

predictive insights provided in this guide serve as a valuable resource for researchers initiating

studies on this compound. Further research is warranted to elucidate its specific biological

profile and potential as a therapeutic agent.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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